Cas no 2920-38-9 (4-Phenylbenzonitrile)

4-Phenylbenzonitrile Properties

Names and Identifiers

• 4-Phenylbenzonitrile
• 4-Cyanobiphenyl
• 4-BIPHENYLCARBONITRILE
• p-Cyanobiphenyl
• [1,1'-Biphenyl]-4-carbonitrile
• 4-Biphenylcarboxylic acid nitrile
• 4-CN-C6H4-Ph
• 4-Cyanodiphenyl
• 4-phenylbenzenecarbonitrile
• 4-phenyl-benzonitrile
• 4-phenylbenzylnitrile
• Biphenyl-4-carbonitrile
• biphenylnitrile
• p-NC-C6H4-Ph
• p-Phenylbenzonitrile
• BPMBNLJJRKCCRT-UHFFFAOYSA-N
• (1,1'-Biphenyl)-4-carbonitrile
• 4-cyano-biphenyl
• 4-cyano biphenyl
• NSC176013
• 4-cyano-1
• DTXSID0062713
• AMY19307
• STR02867
• 4-Phenylbenzonitrile, 95%
• 3-formyl-1H-Indole-4-carboxylicacidmethylester
• MFCD00001821
• InChI=1/C13H9N/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9
• NSC-176013
• AC-18311
• FT-0618301
• SCHEMBL72569
• NS00006527
• EINECS 220-860-2
• EC 220-860-2
• A819806
• EN300-70788
• NSC 176013
• Z57900333
• W-106999
• SY050385
• CS-W017260
• 2920-38-9
• AKOS005380867
• STK028923
• +Expand

• MDL： MFCD00001821
• InChIKey： BPMBNLJJRKCCRT-UHFFFAOYSA-N
• Inchi： 1S/C13H9N/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H
• SMILES： N#CC1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1907924

Computed Properties

• Exact Mass: 179.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.073499
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 3.22528
• PSA: 23.79000
• Refractive Index: 1.7270 (estimate)
• Water Partition Coefficient: Limited dissolution
• Boiling Point: 193°C/20mmHg(lit.)
• Melting Point: 85.0 to 88.0 deg-C
• Flash Point: >110°(230°F)
• Color/Form: White waxy solid.
• Solubility: Insoluble in water, easily soluble in ethanol and diethyl ether.
• Density: 1.1255 (rough estimate)

4-Phenylbenzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37-S36/37/39-S26-S22
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3439 6.1/PG 3
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

4-Phenylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides